4-iodo-N-(3-nitrophenyl)pyridine-2-amine

• Molecular Formula: C11H8IN3O2
• Molecular Weight: 341.10 g/mol
• IUPAC Name: 4-iodo-N-(3-nitrophenyl)pyridin-2-amine
• InChI: InChI=1S/C11H8IN3O2/c12-8-4-5-13-11(6-8)14-9-2-1-3-10(7-9)15(16)17/h1-7H,(H,13,14)
• InChI Key: FOJVJWLKGPUGQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC2=NC=CC(=C2)I

Description

4-iodo-N-(3-nitrophenyl)pyridine-2-amine is a useful research compound. Its molecular formula is C11H8IN3O2 and its molecular weight is 341.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-fluoro-4-iodopyridine (500 mg, 2.24 mmol), 3-nitroaniline (620 mg, 4.49 mmol), and Cs2CO3 (1460 mg, 4.48 mmol) in dry DMF (12.5 mL) was heated for 1 h at 130° C. in a microwave oven. The mixture was diluted with EtOAc and washed twice with brine. The organic layer was dried over MgSO4 and concentrated under reduced pressure, and the residue was purified by flash chromatography on silica gel (DCM/MeOH 100:0 to 95:5) to yield the desired product A5 as a white solid (122 mg, 16%). 1H NMR (400 MHz, d6-DMSO, 300K) δ 7.21 (d, J=5.4 Hz, 1H), 7.29 (s, 1H), 7.52 (t, J=8.1 Hz, 1H), 7.71 (d, J=8.1 Hz, 1H), 7.93 (m, 2H), 8.74 (t, J=2.1 Hz, 1H), 9.62 (s, 1H). MS (ES) C11H8IN3O2 requires: 341. found: 342 (M+H)+.